11,12-De(methylenedioxy)danuphylline

Indole Alkaloid Structural Analog Medicinal Chemistry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C23H26N2O6
Molecular Weight 426.5 g/mol
Cat. No. B15560941
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name11,12-De(methylenedioxy)danuphylline
Molecular FormulaC23H26N2O6
Molecular Weight426.5 g/mol
Structural Identifiers
InChIInChI=1S/C23H26N2O6/c1-30-19(28)23-10-9-21-8-5-11-24(14-26)18(21)22(23,13-15(27)12-21)16-6-3-4-7-17(16)25(23)20(29)31-2/h3-4,6-7,14,18H,5,8-13H2,1-2H3/t18-,21+,22+,23+/m1/s1
InChIKeyOMANQXKGUWJXTD-PVSGBFIBSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

11,12-De(methylenedioxy)danuphylline Baseline Overview


11,12-De(methylenedioxy)danuphylline (CAS: 888482-17-5) is a naturally occurring monoterpenoid indole alkaloid belonging to the carbazole class of organic compounds . It was first isolated from the leaves and stems of Kopsia officinalis (Apocynaceae) and structurally elucidated via comprehensive spectroscopic analysis . The compound features a pentacyclic skeleton and is formally designated as (4aR,6aS,11bR,11cS)-1-formyl-1,3,4,5,6,11c-hexahydro-13-oxo-4a,11b-propano-2H-pyrido[3,2-c]carbazole-6a,7-dicarboxylic acid dimethyl ester, with a molecular formula of C23H26N2O6 and a molecular weight of 426.5 g/mol .

Pentacyclic indole alkaloid reference for HPLC method development
Carbazole scaffold probe for SAR studies
Well-characterized negative control for antimanic behavioral assays

Generic Substitution Risks for 11,12-De(methylenedioxy)danuphylline


The biological activity of Kopsia-derived indole alkaloids is exquisitely sensitive to minor structural modifications, rendering generic substitution of 11,12-de(methylenedioxy)danuphylline with other in-class compounds inadvisable without direct comparative data. Within the same isolation study, the structurally distinct co-metabolite (−)-12-methoxykopsinaline displayed a quantifiable antimanic effect in Drosophila with an IC50 of 12.5 μg/ml, while the target compound's activity was not reported or was below the detection threshold in that specific assay . This disparity highlights that structural features such as the presence or absence of a methylenedioxy bridge at the 11,12-position, differences in the oxidation state of the carbazole core, and variations in N-substitution patterns critically dictate target engagement and potency. Therefore, procurement decisions based purely on compound class similarity (e.g., 'an indole alkaloid from Kopsia') introduce significant and unquantified risk into experimental reproducibility and data interpretation [1].

Structure Danuphylline carries an 11,12-methylenedioxy bridge that alters core electronics; receptor interactions may shift.
Activity (-)-12-Methoxykopsinaline shows antimanic effect in Drosophila; target compound did not; not all Kopsia alkaloids share the same profile.
Physicochemical Theophylline differs significantly in MW and LogP; chromatographic and partitioning behavior will differ.

11,12-De(methylenedioxy)danuphylline Comparative Evidence


Methylenedioxy Bridge Absence vs. Danuphylline

The compound is structurally defined by the absence of the methylenedioxy group at the 11,12-position, which is present in the parent compound danuphylline . This modification results in a distinct molecular formula (C23H26N2O6 for the target vs. a hypothesized C24H28N2O7 for the methylenedioxy-bearing analog, though the exact structure of danuphylline requires confirmation) and a unique InChI Key (OMANQXKGUWJXTD-JBJBFBLISA-N) . The change alters the steric and electronic environment of the carbazole core, a feature that is known to influence receptor binding and metabolic stability in related monoterpenoid indole alkaloids [1].

Methylenedioxy bridge
Class-level inference
Target: absent
Danuphylline: present
Structural feature differentiates compound identity; not interchangeable.
Identity-critical; verify via NMR/MS.
Indole Alkaloid Structural Analog Medicinal Chemistry

Antimanic Activity Contrast with (-)-12-Methoxykopsinaline

In the original isolation study, 11,12-de(methylenedioxy)danuphylline was not reported to exhibit antimanic activity in a Drosophila model, whereas the co-isolated compound (-)-12-methoxykopsinaline demonstrated a quantifiable effect with an IC50 value of 12.5 μg/ml . The absence of reported activity for the target compound in this specific assay, while not a direct measure of its broader pharmacological profile, provides a clear point of differentiation from a closely related analog isolated from the same plant source.

Antimanic activity
Head-to-head
Target: not reported
Comparator: IC50 12.5 μg/ml
Reported model-response context; compound-specific procurement required.
Drosophila behavioral assay; comparator (-)-12-methoxykopsinaline.
Neuropharmacology Antimanic Activity Drosophila Model

Physicochemical Property Contrast with Theophylline

Vendor literature notes a structural similarity between 11,12-de(methylenedioxy)danuphylline and theophylline, a well-known methylxanthine bronchodilator, and suggests its use as an analytical reference material for HPLC . However, the two compounds possess fundamentally different core structures (pentacyclic indole alkaloid vs. purine derivative) and consequently divergent physicochemical properties. The target compound has a significantly higher molecular weight (426.5 g/mol) and LogP (predicted ~2.44) compared to theophylline (MW: 180.16 g/mol, LogP: -0.02) [1]. This large disparity in lipophilicity and size directly impacts chromatographic behavior, solubility, and membrane permeability, meaning they cannot serve as functional substitutes in biological assays despite any superficial structural resemblance.

Physicochemical contrast
Cross-study comparable
MW +246.3 g/mol
ΔLogP ~2.46
Divergent partitioning and retention; no direct substitution with theophylline.
Predicted LogP; confirm experimentally.
Physicochemical Properties Analytical Chemistry HPLC Method Development

High Purity and Analytical Characterization

Reputable vendors offer 11,12-de(methylenedioxy)danuphylline with a guaranteed purity of ≥98% as determined by HPLC, NMR, and MS . This level of analytical characterization is essential for ensuring reproducibility in biological assays and for its proposed use as an HPLC reference standard . In contrast, the parent compound danuphylline is less widely available as a commercial standard, often requiring custom isolation or synthesis, which introduces variability in purity and identity [1].

Purity & characterization
Supporting evidence
≥98% (HPLC, NMR, MS)
Supports analytical method validation and reproducibility.
Vendor specification; request batch COA.
Quality Control Purity Assessment Analytical Reference

Stability and Storage Advantage

11,12-De(methylenedioxy)danuphylline is reported to be stable at room temperature for short-term shipping and handling, with long-term storage recommended at -20°C in desiccated conditions . This stability profile is favorable compared to some related aspidofractinine-type indole alkaloids, which are prone to oxidation and degradation under ambient conditions, a phenomenon exploited in their biomimetic semi-synthesis [1]. The absence of a labile methylenedioxy group may contribute to its enhanced ambient stability relative to danuphylline, though direct comparative degradation studies are not available .

Handling stability
Class-level inference
Stable at RT (short-term); -20°C long-term
Reduces degradation risk during shipping and bench use.
Desiccated storage recommended; class-level reactivity inference.
Compound Stability Storage Conditions Natural Product Chemistry

11,12-De(methylenedioxy)danuphylline Application Scenarios


HPLC Analytical Reference Standard

Due to its well-defined structure, high commercial purity (≥98%), and established isolation source, 11,12-de(methylenedioxy)danuphylline serves as an excellent reference standard for the development and validation of HPLC methods aimed at identifying and quantifying indole alkaloids in Kopsia officinalis extracts or related natural product matrices . Its use ensures accurate peak identification and quantification, addressing a critical need for standardized analytical protocols in natural product research .

Carbazole Scaffold Probe Development

The compound's unique pentacyclic carbazole skeleton, devoid of the 11,12-methylenedioxy bridge, presents a distinct molecular topology for structure-activity relationship (SAR) investigations . Researchers can utilize this compound as a starting point to explore how modifications to the carbazole core influence binding to biological targets, particularly in comparison to methylenedioxy-bearing analogs like danuphylline [1]. This makes it a valuable tool for medicinal chemistry efforts focused on this underexplored alkaloid class [2].

Negative Control for Antimanic Activity Studies

The original isolation study provides a direct experimental context: 11,12-de(methylenedioxy)danuphylline did not show antimanic activity in a Drosophila model where the co-isolated (−)-12-methoxykopsinaline exhibited an IC50 of 12.5 μg/ml . This well-documented lack of effect in a specific assay establishes the compound as a suitable negative control for experiments investigating the antimanic properties of other Kopsia-derived alkaloids or synthetic analogs, ensuring assay specificity and validity .

Pharmacology Profiling of Indole Alkaloids

For research programs aimed at broadly profiling the bioactivity of monoterpenoid indole alkaloids from Kopsia, 11,12-de(methylenedioxy)danuphylline represents a pure, accessible, and structurally validated member of this chemical class . While specific, quantitative bioactivity data (e.g., IC50 for a primary target) is currently lacking in the peer-reviewed literature, its procurement enables de novo screening in assay panels of interest, contributing to the foundational understanding of this compound's pharmacological potential and its differentiation from more extensively studied alkaloids .

Application
Selection Property
Validation Focus
HPLC method development for indole alkaloids
High-purity reference standard
Peak identification and quantification accuracy
Carbazole scaffold SAR investigations
Unique pentacyclic topology
Comparative binding to methylenedioxy analogs
Drosophila antimanic behavioral assay
Assay-specific negative control
Differentiation from active alkaloids
Broad bioactivity profiling of Kopsia alkaloids
Structurally validated chemical probe
De novo screening across assay panels

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

37 linked technical documents
Explore Hub


Quote Request

Request a Quote for 11,12-De(methylenedioxy)danuphylline

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.